Cas no 2680746-83-0 (methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate)

• Product Name: methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate
• CAS No: 2680746-83-0
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 5634506
• PubChem ID: 165930680
• Update Time: 2025-05-19

methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680746-83-0
• EN300-28293952
• methyl 4-{[(benzyloxy)carbonyl]amino}-6-chloropyridine-3-carboxylate
• methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate

• Inchi： 1S/C15H13ClN2O4/c1-21-14(19)11-8-17-13(16)7-12(11)18-15(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18,20)
• InChI Key： WHBNBBBHAQRDRI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate

Recent Advances in the Study of Methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate (CAS: 2680746-83-0)

The compound methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate (CAS: 2680746-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of a chloropyridine moiety and a benzyloxycarbonyl (Cbz) protecting group, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of various kinase inhibitors, which are of particular interest in oncology and inflammatory diseases.

One of the most notable advancements in the study of this compound is its application in the development of targeted therapies for cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate exhibit potent inhibitory activity against specific tyrosine kinases involved in tumor growth and metastasis. The study reported IC50 values in the nanomolar range, suggesting high efficacy and selectivity.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in antimicrobial applications. A team of researchers from the University of Cambridge published findings in Bioorganic & Medicinal Chemistry Letters, showing that structural modifications of methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate led to compounds with significant activity against drug-resistant bacterial strains. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

The synthesis and scale-up of methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate have also seen improvements in recent years. A 2022 patent application (WO2022156789) described an optimized synthetic route that increases yield while reducing the use of hazardous reagents. This advancement is particularly important for the compound's potential commercialization and large-scale production for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate. Current research is focusing on improving the pharmacokinetic properties of these molecules, particularly their solubility and metabolic stability. Several research groups are employing computational chemistry and structure-activity relationship (SAR) studies to guide these optimization efforts.

In conclusion, methyl 4-{(benzyloxy)carbonylamino}-6-chloropyridine-3-carboxylate (CAS: 2680746-83-0) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. The latest research demonstrates its utility in developing targeted therapies for cancer and antimicrobial agents, while also highlighting ongoing challenges in drug development. Continued investigation into this compound and its derivatives is likely to yield important contributions to the field of chemical biology and pharmaceutical sciences.